Cas no 89312-93-6 (Benzenesulfonamide, 4-(2-oxopropyl)-N,N-dipropyl-)

• Product Name: Benzenesulfonamide, 4-(2-oxopropyl)-N,N-dipropyl-
• CAS No: 89312-93-6
• MF: C₁₅H₂₃NO₃S
• MW: 297.413023233414
• CID: 604595
• PubChem ID: 71323512
• Update Time: 2025-04-19

Benzenesulfonamide, 4-(2-oxopropyl)-N,N-dipropyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-(2-oxopropyl)-N,N-dipropyl-
• 4-(2-oxopropyl)-N,N-dipropylbenzenesulfonamide
• DTXSID10753095
• 4-(2-Oxopropyl)-N,N-dipropylbenzene-1-sulfonamide
• 89312-93-6

• Inchi： 1S/C15H23NO3S/c1-4-10-16(11-5-2)20(18,19)15-8-6-14(7-9-15)12-13(3)17/h6-9H,4-5,10-12H2,1-3H3
• InChI Key： AEKDWMKIIXRWRN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(CC(C)=O)=CC=1)(N(CCC)CCC)(=O)=O

Computed Properties

• Exact Mass: 297.13986477g/mol
• Monoisotopic Mass: 297.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 8
• Complexity: 386
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 62.8Ų